2,4,5-Trihydroxybutyrophenone

• CAS: 1421-63-2
• Synonyms: 1-butanone, 1-(2,4,5-trihydroxyphenyl); 2',4',5'-trihydroxybutyrophenone; 2,4,5-trihydroxybutyrophenone; 5,6,7,8-erythro-tetrahydrobiopterin; 5,6,7,8-tetrahydro-L-erythrobiopterin; 5,6,7,8-tetrahydrobiopterin; 5,6,7,8-tetrahydrobiopterin, (S-(R*,S*))-isomer; 5,6,7,8-tetrahydrodictyopterin; 6R-BH4; 6R-L-erythro-5,6,7,8-tetrahydrobiopterin; D-threo-tetrahydrobiopterin; kuvan; phenylalanine hydroxylase cofactor; sapropterin; sapropterin dihydrochloride; tetrahydro-6-biopterin; tetrahydrobiopterin; THBP; trihydroxybutyrophenone
• Molecular Formula: C10H12O4
• Molecular Weight: 196.2 g/mol
• SMILES: CCCC(=O)C1=CC(=C(C=C1O)O)O
• InChI: InChI=1S/C10H12O4/c1-2-3-7(11)6-4-9(13)10(14)5-8(6)12/h4-5,12-14H,2-3H2,1H3
• InChIKey: SRUQARLMFOLRDN-UHFFFAOYSA-N
• Solubility: VERY SLIGHTLY SOL IN WATER; SOL IN ALC & PROPYLENE GLYCOL

Formulators face oxidative stability gaps in high-saturated-fat and hydrocarbon matrices where TBHQ and BHA exhibit reduced efficacy. THBP (CAS 1421-63-2) addresses this as the preferred hindered phenolic antioxidant for lard, paraffin wax, and mineral oil. • FDA 21 CFR §172.190 direct food additive clearance with codified usage limit of 0.02% based on oil/fat content • Distinct oxidative protection kinetics: peroxide value range 0.33-4.18 meq/kg in linoleic acid autoxidation at 50°C over 8 days, with residue loss profile between TBHQ and BHT • Melting point specification 149-153°C enables identity verification during incoming QC per FDA monograph

THBP: High-Temperature Lipid Antioxidant Overview

2,4,5-Trihydroxybutyrophenone (THBP, CAS 1421-63-2) is a synthetic trihydroxybutyrophenone derivative classified as a hindered phenolic antioxidant [1]. Its molecular structure features three hydroxyl groups on a phenyl ring conjugated to a butyryl side chain (C10H12O4, MW 196.2) [2]. THBP is explicitly codified as a direct food additive under 21 CFR §172.190, with a defined melting point specification of 149-153 °C [3], and is recognized in international analytical standards for antioxidant quantification in fats, oils, and food matrices [4].

• [1] Knowles, M. B., Bell, A., Tholstrup, C. E., & Pridgen, H. S. (1955). Comparative antioxidant potency of 2,4,5-trihydroxyphenones. Journal of the American Oil Chemists' Society, 32(3), 158–160. View Source
• [2] O'Neil, M. J. (Ed.). (2013). The Merck Index: An Encyclopedia of Chemicals, Drugs, and Biologicals (15th ed.). Royal Society of Chemistry. Monograph M12044: 2,4,5-Trihydroxybutyrophenone. View Source
• [3] U.S. Food and Drug Administration. (2023). 21 CFR §172.190 - THBP. Code of Federal Regulations. View Source
• [4] International Organization for Standardization. (2024). ISO 5132:2024 - Animal and vegetable fats and oils — Analysis of phenolic antioxidants by high-performance liquid chromatography (HPLC). View Source

Why THBP Is Irreplaceable in Regulated Lipids

In-class phenolic antioxidants exhibit pronounced divergence in oxidative protection kinetics, thermal depletion rates, and regulatory status within specific lipid systems [1]. The peroxide value progression and antioxidant residue decay in linoleic acid autoxidation at 50°C over 8 days demonstrate that THBP occupies a distinct performance niche—with a peroxide value range of 0.33-4.18 meq/kg and a residue loss profile that is neither as rapid as TBHQ nor as persistent as BHT [2]. Furthermore, THBP is one of a limited subset of synthetic antioxidants with explicit FDA 21 CFR §172.190 authorization for direct food addition, whereas BHA and BHT operate under different regulatory provisions with distinct usage limitations [3]. These combined performance and compliance vectors preclude the assumption that THBP can be freely interchanged with TBHQ, BHA, BHT, or gallate esters without quantitative verification in the target matrix.

• [1] Knowles, M. B., Bell, A., Tholstrup, C. E., & Pridgen, H. S. (1955). Comparative antioxidant potency of 2,4,5-trihydroxyphenones. Journal of the American Oil Chemists' Society, 32(3), 158–160. View Source
• [2] Oh, S., Yi, B., Kim, M., & Lee, J. (2016). Assessment of antioxidant activity and residue level of phenolic antioxidants in autoxidation of linoleic acid. Journal of the Korean Society of Food Science and Nutrition, 45(11), 1614-1621. View Source
• [3] U.S. Food and Drug Administration. (2023). 21 CFR §172.190 - THBP. Code of Federal Regulations. View Source

THBP Comparative Evidence Guide

Linoleic Acid Autoxidation Protection Profile

In a controlled 8-day autoxidation study of linoleic acid at 50°C, THBP produced a peroxide value (PV) range of 0.33-4.18 meq/kg, positioning its protective capacity intermediate between the most potent gallates and the least effective TBHQ [1]. The residue loss rate of THBP over 8 days ranked sixth out of seven tested antioxidants, with BHT exhibiting the highest residue retention and TBHQ the lowest [1]. This profile indicates that THBP provides sustained antioxidant activity without the rapid depletion observed for TBHQ or the extreme persistence of BHT, offering a balanced kinetic signature for medium-term lipid stabilization applications.

Evidence Dimension	Peroxide Value Range (meq/kg) Over 8 Days
Target Compound Data	0.33 - 4.18 meq/kg
Comparator Or Baseline	Propyl gallate (PG): 0.33-10.18; Dodecyl gallate (DG): 0.67-11.01; Octyl gallate (OG): 0.01-10.34; BHT: 0.01-4.17; BHA: 1.00-5.85; TBHQ: 1.00-11.01 meq/kg
Quantified Difference	THBP PV range is 4.18 meq/kg max, significantly lower than TBHQ (11.01 max) and gallates (~10-11 max), indicating superior oxidative suppression compared to TBHQ and gallates under these conditions.
Conditions	Linoleic acid autoxidation at 50°C for 8 days; 0.02% antioxidant concentration; PV measured by standard iodometric titration; residue quantified by HPLC-UV.

Why This Matters

For formulators selecting an antioxidant for medium-chain triglyceride or linoleic acid-rich systems processed at elevated temperatures, THBP offers a quantifiably lower peroxide accumulation than TBHQ and gallates, reducing the risk of rancidity development within a defined thermal exposure window.

• [1] Oh, S., Yi, B., Kim, M., & Lee, J. (2016). Assessment of antioxidant activity and residue level of phenolic antioxidants in autoxidation of linoleic acid. Journal of the Korean Society of Food Science and Nutrition, 45(11), 1614-1621. View Source

Superior AOM Stability in Lard and Paraffin Wax

Active Oxygen Method (AOM) stability tests indicate that THBP, as a lower homolog in the 2,4,5-trihydroxyphenone series, is 'outstandingly effective' in lard, paraffin wax, mineral oil, and peanut oil [1]. In contrast, its performance in cottonseed oil, corn oil, and tallows was described as 'less effective but still fairly active,' and only 'moderately effective' in greases and palm oil [1]. This matrix-specific efficacy profile distinguishes THBP from broad-spectrum antioxidants like BHA/BHT, which may not exhibit the same pronounced superiority in high-saturated-fat or hydrocarbon wax matrices.

Evidence Dimension	AOM Stability Performance
Target Compound Data	Outstandingly effective in lard, paraffin wax, mineral oil, peanut oil
Comparator Or Baseline	Current commercial products (1955 benchmark); also compared to other 2,4,5-trihydroxyphenone homologs
Quantified Difference	Qualitative ranking: 'Outstandingly effective' vs 'Less effective' vs 'Moderately effective' across different matrices. Exact AOM hours not reported in abstract.
Conditions	Active Oxygen Method (AOM) accelerated oxidation testing.

Why This Matters

Procurement decisions for antioxidants intended for lard, paraffin wax, or mineral oil applications should prioritize THBP based on documented AOM superiority in these specific matrices, avoiding the trial-and-error substitution of less effective alternatives like TBHQ or BHA, which may underperform in these non-polar hydrocarbon or high-saturated-fat environments.

• [1] Knowles, M. B., Bell, A., Tholstrup, C. E., & Pridgen, H. S. (1955). Comparative antioxidant potency of 2,4,5-trihydroxyphenones. Journal of the American Oil Chemists' Society, 32(3), 158–160. View Source

Direct Food Additive Approval: 21 CFR §172.190

THBP is authorized under 21 CFR §172.190 for direct addition to food for human consumption as an antioxidant, with a prescribed melting point specification of 149-153 °C and a total antioxidant usage limit not exceeding 0.02% of the oil or fat content [1]. This regulatory pathway is distinct from BHA (21 CFR §172.110) and BHT (21 CFR §172.115), which carry separate usage limitations and application scopes. Notably, TBHQ (21 CFR §172.185) is also separately codified. The existence of a dedicated CFR section for THBP signifies a unique regulatory history and safety evaluation, providing a compliance vector that cannot be assumed for non-listed analogs or alternative antioxidants lacking equivalent FDA clearance for direct food addition.

Evidence Dimension	FDA Regulatory Status for Direct Food Addition
Target Compound Data	21 CFR §172.190 - THBP; Melting point: 149-153 °C; Usage limit: ≤0.02% of oil/fat content
Comparator Or Baseline	BHA: 21 CFR §172.110; BHT: 21 CFR §172.115; TBHQ: 21 CFR §172.185; PG: 21 CFR §184.1660 (GRAS)
Quantified Difference	THBP possesses a standalone CFR section (§172.190) distinct from the separate sections governing BHA, BHT, and TBHQ, with unique usage limit and identity specification.
Conditions	U.S. FDA Code of Federal Regulations Title 21, Part 172 - Food Additives Permitted for Direct Addition to Food for Human Consumption.

Why This Matters

In regulated food manufacturing, the ability to cite a specific 21 CFR section for THBP simplifies compliance documentation, accelerates product approval, and mitigates regulatory risk compared to using alternative antioxidants that may lack equivalent explicit direct-food-addition clearance or that operate under different usage constraints.

• [1] U.S. Food and Drug Administration. (2023). 21 CFR §172.190 - THBP. Code of Federal Regulations. View Source

Synergistic Substrate for Mushroom Tyrosinase

In mushroom tyrosinase assays measuring DL-DOPA oxidation at 475 nm, THBP (2,4,5-THBP) exhibited a synergistic effect with its structural analog 2,3,4-trihydroxyacetophenone (2,3,4-THAP) [1]. Both trihydroxyphenols accelerated the enzymatic conversion rate, attributed to the non-enzymatic oxidation of the trihydroxyphenol by dopaquinone to the corresponding α-quinone [1]. This specific substrate behavior differentiates THBP from simple phenolic antioxidants like BHA or BHT, which do not participate in this melanogenic cascade. The ability to modulate tyrosinase activity positions THBP as a biochemical tool compound for studying melanin synthesis pathways, a niche distinct from its bulk antioxidant applications.

Evidence Dimension	Effect on DL-DOPA Oxidation Rate by Mushroom Tyrosinase
Target Compound Data	Synergistic enhancement of DL-DOPA oxidation; prevents enzymatic conversion to DOPA-melanin via non-enzymatic interaction with dopaquinone
Comparator Or Baseline	2,3,4-Trihydroxyacetophenone (2,3,4-THAP) - also synergistic; BHA/BHT - no reported activity in this pathway
Quantified Difference	Qualitative observation of synergism; quantitative rate data not extracted.
Conditions	Mushroom tyrosinase assay; substrate DL-DOPA; absorbance monitored at 475 nm.

Why This Matters

For researchers investigating tyrosinase inhibition or melanogenesis, THBP provides a defined positive control or substrate probe with documented synergistic behavior, enabling assay validation that cannot be achieved with generic antioxidants like BHA or BHT.

• [1] Kahn, V., & Zakin, V. (1996). Effect of 2,3,4-trihydroxyacetophenone (2,3,4-THAP) and 2,4,5-trihydroxybutyrophenone (2,4,5-THBP) on the rate of DL-DOPA oxidation by mushroom tyrosinase. Journal of Food Biochemistry, 20(4), 261-274. View Source

ISO 5132:2024 HPLC Analyte for Antioxidant Quantification

ISO 5132:2024 explicitly includes THBP as one of the phenolic antioxidants to be quantified by high-performance liquid chromatography (HPLC) in animal and vegetable fats and oils [1]. This international standard also lists TBHQ, PG, OG, and LG (lauryl gallate) as target analytes [1]. Inclusion in an ISO method signifies that THBP is a recognized, commercially relevant antioxidant requiring validated analytical methodology. For quality control laboratories, the availability of a standardized HPLC protocol simplifies method development and ensures inter-laboratory comparability, a logistical advantage over less widely standardized antioxidants.

Evidence Dimension	Inclusion in International Analytical Standard
Target Compound Data	THBP explicitly listed as analyte in ISO 5132:2024
Comparator Or Baseline	TBHQ, propyl gallate (PG), octyl gallate (OG), dodecyl/lauryl gallate (LG) also listed; BHA, BHT not included in this specific standard.
Quantified Difference	Presence in ISO 5132:2024 analyte list provides standardized HPLC methodology; absence of BHA/BHT from this standard means separate method development required.
Conditions	HPLC analysis of phenolic antioxidants in fats and oils per ISO 5132:2024.

Why This Matters

Procurement of THBP for use in ISO 5132-compliant laboratories eliminates the need for in-house method development and validation, reducing analytical costs and accelerating time-to-result compared to sourcing antioxidants lacking this standardized analytical framework.

• [1] International Organization for Standardization. (2024). ISO 5132:2024 - Animal and vegetable fats and oils — Analysis of phenolic antioxidants by high-performance liquid chromatography (HPLC). View Source

DES Isomerization Stabilization in Feed Formulations

U.S. Patent 3,666,865 (Eli Lilly and Co.) claims stabilized trans-diethylstilbestrol (DES) compositions comprising THBP as the phenolic antioxidant component, optionally combined with urea, sodium carbonate, or 2-aminobutane [1]. The patent explicitly states that THBP substantially inhibits the isomerization of trans-DES to the biologically inactive cis isomer [1]. This application-specific stabilization efficacy differentiates THBP from generic antioxidants not tested or claimed for DES protection. The claimed concentration ranges (0.01-15% by weight) provide a defined formulation window for veterinary feed additive manufacturers.

Evidence Dimension	Inhibition of trans-DES Isomerization to cis-DES
Target Compound Data	THBP (0.01-15 wt%) substantially inhibits isomerization; claimed in U.S. Patent 3,666,865
Comparator Or Baseline	1-naphthol, 2-naphthol also claimed; other phenolic antioxidants not specified.
Quantified Difference	Qualitative patent claim of substantial inhibition; no quantitative isomerization rate data in abstract.
Conditions	Animal feed compositions containing trans-DES; stability assessed via isomerization to inactive cis isomer.

Why This Matters

For manufacturers of DES-containing veterinary premixes, THBP provides a patent-documented stabilization solution, reducing the risk of potency loss due to isomerization. Substitution with an unvalidated antioxidant could compromise DES bioactivity and product efficacy, a liability avoided by using THBP as per the patented formulation.

• [1] Eli Lilly and Co. (1972). U.S. Patent No. 3,666,865. Stabilized trans-diethylstilbestrol formulations. View Source

THBP Application Scenarios

Stabilization of Lard, Wax, and Mineral Oil

Based on AOM test results demonstrating 'outstanding' effectiveness in lard, paraffin wax, and mineral oil [1], THBP is the preferred antioxidant for these high-saturated-fat and hydrocarbon matrices. Formulators should prioritize THBP over TBHQ or BHA in these specific media, where the latter compounds may exhibit reduced efficacy. Usage levels should align with FDA 21 CFR §172.190, which permits up to 0.02% based on oil/fat content [2].

FDA-Compliant Antioxidant for Oils and Fats

When a food manufacturer requires an antioxidant with explicit FDA direct-addition clearance and a codified usage limit, THBP under 21 CFR §172.190 provides unambiguous regulatory standing [1]. This scenario is particularly relevant for products subject to USDA or FDA inspection where ingredient documentation must reference a specific CFR section. The melting point specification (149-153 °C) serves as an additional identity verification criterion during incoming material quality checks.

ISO 5132 HPLC Analytical Standard

Laboratories performing routine antioxidant analysis in fats and oils per ISO 5132:2024 should maintain a certified reference standard of THBP [1]. The inclusion of THBP in this international standard enables straightforward method setup and validation, facilitating compliance with global food safety testing requirements. Procurement of analytical-grade THBP supports accurate quantification in multi-analyte antioxidant panels.

Mushroom Tyrosinase Probe for Melanogenesis Research

In enzymology research focusing on tyrosinase-catalyzed oxidation of DL-DOPA, THBP serves as a synergistic substrate probe [1]. Its ability to non-enzymatically interact with dopaquinone and alter melanin formation pathways makes it a useful positive control or mechanistic tool. This application is distinct from industrial antioxidant use and leverages THBP's specific reactivity with tyrosinase-generated quinones.

• [1] Knowles, M. B., Bell, A., Tholstrup, C. E., & Pridgen, H. S. (1955). Comparative antioxidant potency of 2,4,5-trihydroxyphenones. Journal of the American Oil Chemists' Society, 32(3), 158–160. View Source
• [2] U.S. Food and Drug Administration. (2023). 21 CFR §172.190 - THBP. Code of Federal Regulations. View Source
• [3] International Organization for Standardization. (2024). ISO 5132:2024 - Animal and vegetable fats and oils — Analysis of phenolic antioxidants by high-performance liquid chromatography (HPLC). View Source
• [4] Kahn, V., & Zakin, V. (1996). Effect of 2,3,4-trihydroxyacetophenone (2,3,4-THAP) and 2,4,5-trihydroxybutyrophenone (2,4,5-THBP) on the rate of DL-DOPA oxidation by mushroom tyrosinase. Journal of Food Biochemistry, 20(4), 261-274. View Source